4-(4-methoxyphenyl)-N-4-pyridinyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-(4-methoxyphenyl)-N-pyridin-4-yloxane-4-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-22-16-4-2-14(3-5-16)18(8-12-23-13-9-18)17(21)20-15-6-10-19-11-7-15/h2-7,10-11H,8-9,12-13H2,1H3,(H,19,20,21)
• InChI Key: PNMXLZSNZMWDEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)C(=O)NC3=CC=NC=C3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

4-(4-methoxyphenyl)-N-4-pyridinyltetrahydro-2H-pyran-4-carboxamide is a chemical compound with potential relevance in various chemical and pharmaceutical fields. Although direct studies on this exact compound are limited, related derivatives have been synthesized and studied for their structural, physical, and chemical properties.

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions and conditions. For example, Agekyan and Mkryan (2015) described the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, showcasing the acylation reactions and formation of diamides from acid chloride derivatives [Agekyan & Mkryan, 2015].

Molecular Structure Analysis

Molecular structure analysis of compounds similar to this compound reveals various conformational details. For example, the crystal structures of certain analogs indicate anti-rotamer conformations around specific bonds, showing how molecular geometry can influence compound properties [J. Reis et al., 2013].

Chemical Reactions and Properties

Chemical reactions related to this compound involve nucleophilic displacement and amide bond formation, as demonstrated in the synthesis of similar compounds. These reactions are significant for modifying the chemical structure and obtaining derivatives with desired properties [Katoch-Rouse & Horti, 2003].

Physical Properties Analysis

Physical properties, such as thermal stability and crystal structure, are crucial for understanding the compound's behavior under different conditions. The thermal stability and crystallographic data provide insights into the robustness and solid-state characteristics of similar compounds [K. Kumara et al., 2018].

Chemical Properties Analysis

The chemical properties of similar compounds, including reactivity, solubility, and intermolecular interactions, are vital for predicting the compound's behavior in various environments. Studies on related molecules highlight the importance of hydrogen bond interactions and electronic structure in determining chemical properties [Tamer et al., 2015].

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, its mechanism of action would involve interaction with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a fire hazard.

Future Directions

The future research directions for this compound could involve studying its potential uses, such as in the development of new drugs or materials.